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Compound of Interest

Compound Name: SPR206 acetate

Cat. No.: B13393021 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of

SPR206 acetate, a polymyxin analog antibiotic. Adherence to these procedures is critical for

ensuring laboratory safety, environmental protection, and regulatory compliance. Given the

antibiotic nature of SPR206 acetate and its likely heat stability, standard autoclaving is not a

sufficient disposal method. Therefore, all waste containing this compound must be treated as

hazardous chemical waste.

Chemical and Physical Properties
A summary of the known properties of SPR206 acetate and the related compound Polymyxin

B is provided below. This information is crucial for understanding the handling and disposal

requirements.
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Property SPR206 Acetate
Polymyxin B
Sulfate (for
reference)

Data Source

Appearance
White to off-white

solid
Crystalline solid [1]

Formula
C52H82ClN15O12.xC

2H4O2

C56H98N16O13 •

H2SO4
[1][2]

CAS Number 2408422-41-1 1405-20-5 [1][2]

Water Solubility

Soluble (exact

concentration not

specified)

0.0744 mg/mL [3]

PBS (pH 7.2)

Solubility
Not specified Approx. 2 mg/mL [2]

Storage

Powder: -20°C for up

to 3 years. In solvent:

-80°C for up to 6

months.

-20°C [2]

Experimental Protocol: Minimum Inhibitory
Concentration (MIC) Assay Waste Generation
A common laboratory procedure involving SPR206 acetate is the determination of its Minimum

Inhibitory Concentration (MIC) against various bacterial strains. This protocol generates

multiple waste streams that require proper disposal.

Methodology:

Preparation of SPR206 Acetate Stock Solution: A stock solution of SPR206 acetate is

prepared by dissolving the powdered compound in a suitable solvent, such as sterile

deionized water or dimethyl sulfoxide (DMSO), to a known concentration.

Serial Dilutions: A series of dilutions of the stock solution are made in a liquid growth medium

(e.g., Mueller-Hinton broth) in sterile tubes or 96-well microtiter plates.
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Inoculation: Each dilution is inoculated with a standardized suspension of the test bacteria.

Incubation: The inoculated tubes or plates are incubated under appropriate conditions to

allow for bacterial growth.

Analysis: The MIC is determined as the lowest concentration of SPR206 acetate that inhibits

visible bacterial growth.

This process generates liquid waste containing the antibiotic, bacteria, and growth media, as

well as solid waste in the form of contaminated pipette tips, tubes, and plates.

Disposal Procedures for SPR206 Acetate Waste
All materials contaminated with SPR206 acetate must be segregated and disposed of as

hazardous chemical waste.

Step-by-Step Disposal Guide:

Segregation at the Point of Generation:

Immediately segregate all waste contaminated with SPR206 acetate from other laboratory

waste streams (e.g., regular trash, biohazardous waste intended for autoclaving).

Use designated, clearly labeled, leak-proof hazardous waste containers.

Liquid Waste Disposal:

Collect all liquid waste containing SPR206 acetate, including unused stock solutions,

leftover media from MIC assays, and contaminated buffers, in a dedicated hazardous

chemical waste container.

The container must be compatible with the solvents used (e.g., glass or appropriate plastic

for aqueous solutions and DMSO).

Label the container clearly with "Hazardous Waste," "Antibiotic Waste," and "SPR206
acetate."

Solid Waste Disposal:
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Place all solid waste contaminated with SPR206 acetate, such as used pipette tips,

microtiter plates, culture tubes, and contaminated personal protective equipment (PPE),

into a designated hazardous waste container for solids.

This container should be lined with a heavy-duty plastic bag.

Label the container clearly with "Hazardous Waste," "Antibiotic Waste," and "SPR206
acetate."

Decontamination of Glassware and Equipment:

Reusable glassware and equipment should be decontaminated by soaking in a suitable

chemical disinfectant known to be effective against polymyxins or by following established

laboratory protocols for hazardous chemical waste decontamination.

After chemical decontamination, wash the items thoroughly with laboratory-grade

detergent and rinse with purified water.

Final Disposal:

All collected hazardous waste containing SPR206 acetate must be disposed of through

your institution's Environmental Health and Safety (EHS) department.

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

chemical waste.

Visualizing the Disposal Workflow
The following diagrams illustrate the decision-making process and the experimental workflow

for handling and disposing of SPR206 acetate waste.
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Caption: Workflow for the generation and disposal of SPR206 acetate waste.
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Caption: Experimental workflow for a Minimum Inhibitory Concentration (MIC) assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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